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Compound of Interest |

Compound Name: Methyl 6-formyinicotinate
CAS No.: 1199266-89-1
Cat. No.: B178769
Get Quote
. J

Executive Summary & Chemical Context

Methyl 6-formylnicotinate (CAS 10165-86-3) is a highly versatile pyridinecarboxaldehyde
derivative frequently utilized as a key intermediate in the synthesis of Bruton's Tyrosine Kinase
(Btk) inhibitors[1] and novel antimalarial cyclopropyl carboxamides[2]. While its electrophilic
formyl group makes it an excellent candidate for reductive aminations and condensation
reactions[2], this same reactivity profile dictates stringent handling and disposal protocols.

As a Senior Application Scientist, | emphasize that chemical disposal is not merely an
administrative endpoint—it is a critical, self-validating phase of the experimental lifecycle.
Treating waste management with the same rigor as synthesis ensures occupational safety,
prevents environmental contamination, and maintains laboratory compliance.

Physicochemical Risk Profile

To design a robust disposal strategy, we must first understand the molecular behavior of the
compound. The presence of the formyl group on the pyridine ring renders the molecule highly
irritating to mucosal membranes and susceptible to oxidation. It is classified as a Class 11
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Combustible Solid[3] and carries a WGK 3 rating (highly hazardous to water)[3], strictly
prohibiting any form of drain disposal.

Table 1: Quantitative Data & Laboratory Implications

Operational & Disposal
Property Value L
Implication

Essential identifier for accurate
CAS Number 10165-86-3 hazardous waste manifesting
and EH&S tracking[4].

Used for calculating mass
Molecular Weight 165.15 g/mol balances during waste

consolidation[4].

Indicates nitrogen presence;

incineration will yield NOx
Molecular Formula C8H7NO3 o N -

gases, requiring specific facility

scrubbers[4].

Dictates the need for stringent

eye protection (Eye Dam. 1)
Hazard Codes H315, H318, H335 )

and respiratory safeguards

(STOT SE 3)[3].

Waste must be segregated
Storage Class 11 (Combustible Solids) from strong oxidizers to

prevent thermal events|[3].

Waste Stream Routing & Logistics

Because Methyl 6-formylnicotinate contains no halogens but features a nitrogen-containing
heteroaromatic ring, the optimal destruction method is high-temperature incineration at a
licensed facility.
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Workflow for the classification, containment, and disposal of Methyl 6-formylnicotinate.
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Standard Operating Procedures (SOP): Routine
Waste Accumulation

Protocol 1: Solid Waste Consolidation
e Segregation:

o Action: Place all solid waste (e.g., contaminated Kimwipes, empty reagent vials, and
unused chemical powder) into a designated "Non-Halogenated Organic Solid Waste"
container.

o Causality: Mixing this compound with halogenated waste alters the incineration
parameters and significantly increases disposal costs due to the risk of dioxin formation
during combustion.

o Validation Check: Review the waste log attached to the container to confirm no chlorinated
solvents or solids have been introduced prior to addition.

e Containment:

o Action: Utilize a chemically compatible, wide-mouth high-density polyethylene (HDPE)
receptacle.

o Causality: HDPE provides excellent chemical resistance and prevents the aerosolization
of the fine powder, mitigating the risk of respiratory irritation (H335) and serious eye
damage (H318)[3].

o Validation Check: Inspect the threading of the container lid. If powder residue is visible,
wipe it with an ethanol-dampened tissue before sealing to ensure an airtight closure.

e Labeling & Storage:

o Action: Affix a hazardous waste tag immediately. Explicitly list "Methyl 6-
formylnicotinate” and mark the hazards as "Toxic" and "Irritant”. Store in a cool, dry
environment away from moisture[4].
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o Causality: Accurate labeling prevents dangerous downstream mixing by Environmental
Health and Safety (EH&S) personnel and ensures compliance with local and federal
regulations.

o Validation Check: Ensure the accumulation start date is clearly written and that the
container is stored in a secondary containment tray.

Emergency Protocol: Solid Spill Management
Protocol 2: Accidental Release Cleanup
» Personal Protective Equipment (PPE) Escalation:

o Action: Immediately don safety goggles, double nitrile gloves, and a lab coat. If the spill
occurs outside a fume hood, a particulate respirator (N95 or P100) is mandatory.

o Causality: The compound is an Eye Dam. 1 hazard[3]; standard safety glasses do not
provide sufficient protection against airborne dust.

o Validation Check: Perform a positive/negative pressure seal check on the respirator before
approaching the spill zone.

e Spill Containment:
o Action: Lightly mist the spilled powder with water or cover it with a damp absorbent pad.

o Causality: Dry sweeping will aerosolize the particles, drastically increasing the inhalation
risk. Misting agglomerates the powder, neutralizing the airborne threat.

o Validation Check: Visually confirm that no dust plumes are generated when the air above
the spill is gently disturbed.

e Collection & Decontamination:

o Action: Use a non-sparking scoop to transfer the agglomerated material into a dedicated
hazardous waste container. Wash the affected surface with a mild solvent (e.g., ethanol or
isopropanol) followed by soap and water.
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o Causality: The solvent ensures the solubilization and removal of any residual organic film,
while the soap and water wash removes the solvent, leaving a chemically neutral surface.

o Validation Check: Wipe the cleaned area with a dry Kimwipe and inspect it under good
lighting; the wipe must show no yellow/white residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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